Cas no 5612-44-2 (Emeraldine Base Polyaniline)

• Product Name: Emeraldine Base Polyaniline
• CAS No: 5612-44-2
• MF: C₄₈H₃₈N₈
• MW: 726.868929386139
• CID: 94666
• Update Time: 2025-06-11

Emeraldine Base Polyaniline Chemical and Physical Properties

Names and Identifiers

• EMERALDINE BASE POLYANILINE
• POLYANILINE, EMERALDINE BASE
• POLYANILINE, EMERALDINE FORM
• POLYANILINE (EMERALDINE SALT)
• Emeraldin
• POLYANILINE (EMERALDINE BASE)
• Polyaniline
• N1-[4-[(4-Aminophenyl)amino]phenyl]-N4-[4-[[4-[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene]amino]phenyl]imino]-2,5-cyclohexadien-1-ylidene]amino]phenyl]-1,4-benzenediamine
• 1,4-Benzenediamine, N1-[4-[(4-aminophenyl)amino]phenyl]-N4-[4-[[4-[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene]amino]phenyl]imino]-2,5-cyclohexadien-1-ylidene]amino]phenyl]-
• EMERALDINE BASE POLYANILINE ISO 9001：2015 REACH
• Emeraldine Base Polyaniline

• Inchi： 1S/C48H38N8/c49-34-6-8-36(9-7-34)51-38-14-16-40(17-15-38)53-42-22-24-44(25-23-42)55-46-30-32-48(33-31-46)56-47-28-26-45(27-29-47)54-43-20-18-41(19-21-43)52-39-12-10-37(11-13-39)50-35-4-2-1-3-5-35/h1-33,51,53,55H,49H2
• InChI Key： UBOHYACRFJAUIB-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(NC3=CC=C(N)C=C3)C=C2)=CC=C(NC2=CC=C(N=C3C=CC(=NC4=CC=C(N=C5C=CC(=NC6=CC=CC=C6)C=C5)C=C4)C=C3)C=C2)C=C1

Computed Properties

• Exact Mass: 726.32200
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 56
• Rotatable Bond Count: 10

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.804 g/mL at 25 °C
• Melting Point: >350 °C
• Boiling Point: <82 °C
• Flash Point: 12 °C
• Solubility: m-cresol: soluble
• PSA: 111.55000
• LogP: 13.24220
• Vapor Pressure: No data available
• pka: 5.68±0.10(Predicted)

Emeraldine Base Polyaniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36-67-37-36/37/38-20/21-10
• Safety Instruction： S16; S26; S36; S22; S36/37/39
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R11; R36; R67; R37; R36/37/38; R20/21; R10
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Material Chemicals High Polymer Materials

Additional information on Emeraldine Base Polyaniline

Emeraldine Base Polyaniline (5612-44-2): Recent Advances in Chemical and Biomedical Applications

Emeraldine Base Polyaniline (PANI-EB), with the CAS number 5612-44-2, has garnered significant attention in recent years due to its unique electrochemical properties and potential applications in the chemical and biomedical fields. This conductive polymer exists in its non-conductive emeraldine base form, which can be converted to the conductive emeraldine salt form through protonation. Recent studies have explored its utility in biosensors, drug delivery systems, and antimicrobial coatings, leveraging its biocompatibility and tunable conductivity.

One of the most notable advancements in the application of PANI-EB is its integration into biosensing platforms. Researchers have developed PANI-EB-based electrochemical biosensors for the detection of glucose, dopamine, and other biomolecules. The polymer's high surface area and ability to facilitate electron transfer make it an ideal candidate for enhancing sensor sensitivity and selectivity. For instance, a 2023 study demonstrated a PANI-EB-modified electrode capable of detecting glucose at nanomolar concentrations, showcasing its potential for point-of-care diagnostics.

In the realm of drug delivery, PANI-EB has been investigated for its pH-responsive behavior. The polymer's conductivity and swelling properties can be modulated by changes in pH, enabling controlled release of therapeutic agents. A recent publication highlighted the development of PANI-EB nanoparticles loaded with doxorubicin, which exhibited sustained release under acidic conditions typical of tumor microenvironments. This approach holds promise for targeted cancer therapy, minimizing off-target effects and improving treatment efficacy.

Another emerging application of PANI-EB is in antimicrobial coatings. The polymer's inherent antimicrobial activity, combined with its ability to be functionalized with other bioactive compounds, has led to the development of coatings for medical devices and implants. Studies have shown that PANI-EB coatings can inhibit the growth of Staphylococcus aureus and Escherichia coli, reducing the risk of hospital-acquired infections. Furthermore, the incorporation of silver nanoparticles into PANI-EB matrices has been shown to enhance antimicrobial efficacy, offering a multifunctional solution for infection control.

Despite these advancements, challenges remain in the scalable production and long-term stability of PANI-EB-based materials. Researchers are actively exploring novel synthesis methods, such as template-assisted polymerization and green chemistry approaches, to address these issues. Additionally, the biocompatibility and degradation profiles of PANI-EB in vivo require further investigation to ensure its safety for biomedical applications.

In conclusion, Emeraldine Base Polyaniline (5612-44-2) continues to be a versatile material with broad applications in chemical and biomedical research. Its unique properties enable innovative solutions in biosensing, drug delivery, and antimicrobial coatings, among others. Ongoing research aims to overcome existing limitations and unlock its full potential, paving the way for next-generation therapeutic and diagnostic tools.